2,3-Pentanedione
2,3-Pentanedione
Pentane-2,3-dione is an alpha-diketone that is pentane substituted at the 2- and 3-positions by oxo groups. It has a role as a flavouring agent. It is an alpha-diketone and a methyl ketone. It derives from a hydride of a pentane.
2,3-Pentanedione is a natural product found in Nicotiana tabacum, Allium cepa, and other organisms with data available.
2,3-pentanedione is a metabolite found in or produced by Saccharomyces cerevisiae.
2,3-Pentanedione is a natural product found in Nicotiana tabacum, Allium cepa, and other organisms with data available.
2,3-pentanedione is a metabolite found in or produced by Saccharomyces cerevisiae.
Brand Name:
Vulcanchem
CAS No.:
600-14-6
VCID:
VC21266178
InChI:
InChI=1S/C5H8O2/c1-3-5(7)4(2)6/h3H2,1-2H3
SMILES:
CCC(=O)C(=O)C
Molecular Formula:
C5H8O2
Molecular Weight:
100.12 g/mol
2,3-Pentanedione
CAS No.: 600-14-6
Cat. No.: VC21266178
Molecular Formula: C5H8O2
Molecular Weight: 100.12 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Pentane-2,3-dione is an alpha-diketone that is pentane substituted at the 2- and 3-positions by oxo groups. It has a role as a flavouring agent. It is an alpha-diketone and a methyl ketone. It derives from a hydride of a pentane. 2,3-Pentanedione is a natural product found in Nicotiana tabacum, Allium cepa, and other organisms with data available. 2,3-pentanedione is a metabolite found in or produced by Saccharomyces cerevisiae. |
|---|---|
| CAS No. | 600-14-6 |
| Molecular Formula | C5H8O2 |
| Molecular Weight | 100.12 g/mol |
| IUPAC Name | pentane-2,3-dione |
| Standard InChI | InChI=1S/C5H8O2/c1-3-5(7)4(2)6/h3H2,1-2H3 |
| Standard InChI Key | TZMFJUDUGYTVRY-UHFFFAOYSA-N |
| SMILES | CCC(=O)C(=O)C |
| Canonical SMILES | CCC(=O)C(=O)C |
| Boiling Point | 109.9 °C 230-234 °F |
| Colorform | Yellow liquid Yellow to yellow-green liquid |
| Flash Point | 19 °C (66 °F) - open cup 66 °F |
| Melting Point | -52 °C -61.6 °F |
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